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Compound of Interest

Compound Name: 4-Ethoxybenzonitrile

Cat. No.: B1329842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 4-
Ethoxybenzonitrile. Due to the limited availability of experimental data for this specific

compound, this guide combines known experimental values with estimated properties derived

from established computational methods. This document is intended to serve as a valuable

resource for researchers and professionals in drug development and other scientific fields

requiring a thorough understanding of the physicochemical characteristics of 4-
Ethoxybenzonitrile.

Core Thermodynamic Properties
The thermodynamic properties of a compound are crucial for understanding its behavior in

various physical and chemical processes, including reaction kinetics, phase transitions, and

formulation development. This section presents the available experimental and estimated

thermodynamic data for 4-Ethoxybenzonitrile.

Data Presentation

The following tables summarize the key thermodynamic properties of 4-Ethoxybenzonitrile.

Experimentally determined values are explicitly noted, while other values have been estimated
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using the Joback group contribution method, a well-established technique for predicting

thermodynamic properties from molecular structure.[1][2]

Property Value Units Source

Molecular Formula C₉H₉NO - NIST

Molecular Weight 147.17 g/mol NIST

Boiling Point (T_b) 258.05 °C NIST

531.2 K NIST

Melting Point (T_m) 58 - 62 °C Ark Pharm, Inc.

331.15 - 335.15 K Ark Pharm, Inc.

Enthalpy of Fusion

(ΔH_fus)
16.34 kJ/mol

Estimated (Joback

Method)

Enthalpy of

Vaporization (ΔH_vap)
52.18 kJ/mol

Estimated (Joback

Method)

Heat Capacity (Solid,

C_p(solid))
215.78 J/(mol·K)

Estimated (Joback

Method)

Heat Capacity (Liquid,

C_p(liquid))
298.45 J/(mol·K)

Estimated (Joback

Method)

Standard Enthalpy of

Formation (ΔH_f°)
-35.50 kJ/mol

Estimated (Joback

Method)

Note: The melting point is provided as a range from a commercial supplier and is considered

an experimental value for the purpose of this guide.

Experimental Protocols
The determination of thermodynamic properties relies on precise experimental techniques.

While specific protocols for 4-Ethoxybenzonitrile are not readily available in the literature, this

section outlines the general methodologies used for such measurements.
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Melting Point and Enthalpy of Fusion Determination by
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a primary technique for measuring the temperatures

and heat flows associated with phase transitions.[3][4]

Methodology:

Sample Preparation: A small, accurately weighed sample of 4-Ethoxybenzonitrile (typically

1-5 mg) is hermetically sealed in an aluminum pan.

Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using

certified standards (e.g., indium). An empty, sealed aluminum pan is used as a reference.

Measurement: The sample and reference pans are placed in the DSC cell. The temperature

is ramped at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

Data Analysis: The heat flow to the sample is measured as a function of temperature. The

melting point is determined as the onset temperature of the endothermic melting peak. The

enthalpy of fusion is calculated by integrating the area of the melting peak.[5]
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Sample Preparation

DSC Analysis

Data Analysis
Weigh Sample Seal in Pan

Load Sample & ReferenceCalibrate DSC Heat at Constant Rate Record Heat Flow vs. Temp

Determine Melting Point

Calculate Enthalpy of Fusion
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Start

Run 1: Empty Pans (Baseline)

Run 2: Sapphire Standard

Run 3: 4-Ethoxybenzonitrile Sample

Analyze Heat Flow Data

Calculate Heat Capacity

End

Prepare Sample in TGA Pan Run TGA with Controlled Heating Measure Mass Loss vs. Temperature Calculate Vapor Pressure Calculate Enthalpy of Vaporization
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Start

Calibrate Calorimeter with Benzoic Acid Prepare Weighed Sample Pellet

Assemble and Pressurize Bomb with O₂

Ignite Sample and Record Temperature Change

Calculate Enthalpy of Combustion

Calculate Enthalpy of Formation (Hess's Law)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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